4-[(2-fluorobenzoyl)amino]-1-methyl-1H-pyrazole-5-carboxamide

• IUPAC Name: 4-[(2-fluorobenzoyl)amino]-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C12H11FN4O2/c1-17-10(11(14)18)9(6-15-17)16-12(19)7-4-2-3-5-8(7)13/h2-6H,1H3,(H2,14,18)(H,16,19)
• InChI Key: XKTBLAMDAGCGAP-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)NC(=O)C2=CC=CC=C2F)C(=O)N
• Molecular Formula: C12H11FN4O2
• Molecular Weight: 262.24 g/mol

Description

4-[(2-fluorobenzoyl)amino]-1-methyl-1H-pyrazole-5-carboxamide is a synthetic organic compound that belongs to the class of pyrazole derivatives This compound is characterized by the presence of a fluorobenzoyl group attached to an amino group, which is further connected to a pyrazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(2-fluorobenzoyl)amino]-1-methyl-1H-pyrazole-5-carboxamide typically involves the reaction of 2-fluorobenzoyl chloride with 1-methyl-1H-pyrazole-5-carboxamide in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane under controlled temperature conditions to ensure high yield and purity of the product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

4-[(2-fluorobenzoyl)amino]-1-methyl-1H-pyrazole-5-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The fluorobenzoyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted pyrazole derivatives.

Scientific Research Applications

4-[(2-fluorobenzoyl)amino]-1-methyl-1H-pyrazole-5-carboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials with specific properties, such as hydrophobicity or conductivity.

Mechanism of Action

The mechanism of action of 4-[(2-fluorobenzoyl)amino]-1-methyl-1H-pyrazole-5-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit enzyme activity by binding to the active site or modulate receptor function by interacting with binding sites. These interactions can lead to alterations in cellular pathways and physiological responses.

Comparison with Similar Compounds

Similar Compounds

• Methyl 4-[(2-fluorobenzoyl)amino]benzoate
• Flubendazole

Uniqueness

4-[(2-fluorobenzoyl)amino]-1-methyl-1H-pyrazole-5-carboxamide is unique due to its specific structural features, such as the combination of a fluorobenzoyl group and a pyrazole ring. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for various applications.